Cas no 26348-70-9 (H-Lys-OMe.2HCl)

• Product Name: H-Lys-OMe.2HCl
• CAS No: 26348-70-9
• MF: C₇H₁₈Cl₂N₂O₂
• MW: 233.136020183563
• MDL: MFCD00039067
• CID: 52915
• PubChem ID: 24896262
• Update Time: 2025-11-02

H-Lys-OMe.2HCl Chemical and Physical Properties

Names and Identifiers

• L-Lysine methyl ester hydrochloride
• H-Lys-OMe.2HCl
• L-LYSINE METHYL ESTER DIHYDROCHLORIDE
• Lysoome.2hcl
• H-Lys-OMe·2HCl
• H-Lys-OMe•2HCl
• methyl (2S)-2,6-diaminohexanoate,dihydrochloride
• Methyl L-lysinate dihydrochloride
• (+)-(2S)-lysine methyl ester
• (S)-Methyl 2,6-diaminohexanoate dihydrochloride
• DL-lysine methyl ester dihydrochloride
• L-2,6-diaminohexanoic acid methyl ester dihydrochloride
• L-Lysine methyl ester 2HCl
• LysOMe dihydrochloride
• Lys-OMe*2HCl
• (S)-2,6-Diaminohexanoic acid methyl ester dihydrochloride
• L-Lysine, methyl ester, dihydrochloride
• Lysine, methyl ester, dihydrochloride
• Methyl L-lysinate HCl
• H-Lys-OMe
• H-Lys-OMe?HCl
• H-Lys-OMe yen2HCl
• PubChem18979
• H-Lys-OMe .2HCl
• KSC491O3J
• methyl lysinate dihydrochloride
• methyl lysinat
• DTXSID00180952
• L -Lysine methyl ester dihydrochloride
• AS-12225
• CS-W010347
• 26348-70-9
• NSC 83256
• J-300191
• AM81966
• L-Lys-OMe⋅2HCl
• AKOS015894548
• EINECS 247-625-7
• lysine methyl ester dihydrochloride
• AKOS015845242
• HY-W009631
• (S)-methyl 2,6-diaminohexanoate dihydrochloride
• MFCD00039067
• methyl (2S)-2,6-diaminohexanoate;dihydrochloride
• NS00028090
• methyl lysinate, dihydrochloride
• SCHEMBL1041225
• F10815
• W-107177
• L0202
• SXZCBVCQHOJXDR-ILKKLZGPSA-N
• [(2S)-6-Azaniumyl-1-methoxy-1-oxohexan-2-yl]azanium;dichloride
• L-Lysine, methyl ester, hydrochloride (1:2)
• AC-8660
• LLysine methyl ester dihydrochloride
• L-Lysine Methyl Ester DiHydrochloride; Methyl L-Lysinate Hydrochloride; NSC 83256;
• DB-030035
• DTXCID40103443
• L-LYSINE METHYL ESTER DIHCl
• Methyl Llysinate 2HCl

• MDL： MFCD00039067
• Inchi： 1S/C7H16N2O2.2ClH/c1-11-7(10)6(9)4-2-3-5-8;;/h6H,2-5,8-9H2,1H3;2*1H/t6-;;/m0../s1
• InChI Key： SXZCBVCQHOJXDR-ILKKLZGPSA-N
• SMILES： Cl.Cl.O(C)C([C@H](CCCCN)N)=O
• BRN： 5302183

Computed Properties

• Exact Mass: 232.07500
• Monoisotopic Mass: 232.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 78.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.0310
• Melting Point: 202-207°C (dec.)
• Boiling Point: 243.9ºC at 760mmHg
• Flash Point: 93.5ºC
• Refractive Index: 17 ° (C=5, H2O)
• Water Partition Coefficient: Soluble in water.
• PSA: 78.34000
• LogP: 2.62030
• Sensitiveness: Hygroscopic
• Specific Rotation: +13.0 to +19.0° (c=5, H2O)
• Solubility: Not determined

H-Lys-OMe.2HCl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Lys-OMe.2HCl

Comprehensive Guide to H-Lys-OMe.2HCl (CAS No. 26348-70-9): Properties, Applications, and Market Insights

H-Lys-OMe.2HCl (CAS No. 26348-70-9) is a chemically modified derivative of lysine, an essential amino acid widely utilized in biochemical research, pharmaceutical development, and specialty chemical applications. This compound, known for its methyl ester hydrochloride salt form, offers enhanced stability and solubility, making it a valuable reagent in peptide synthesis and proteomics studies. With the growing demand for custom peptide synthesis and bioconjugation techniques, H-Lys-OMe.2HCl has garnered significant attention from researchers and industry professionals alike.

The molecular structure of H-Lys-OMe.2HCl features a lysine backbone with a methyl ester group at the carboxyl terminus and two hydrochloride salts, which improve its handling and reactivity in aqueous environments. This modification is particularly advantageous in solid-phase peptide synthesis (SPPS), where controlled reactivity and minimal side reactions are critical. Researchers often employ H-Lys-OMe.2HCl as a building block for constructing complex peptides, including those used in drug discovery, vaccine development, and diagnostic assays.

One of the key advantages of H-Lys-OMe.2HCl is its compatibility with Fmoc (9-fluorenylmethoxycarbonyl) and Boc (tert-butoxycarbonyl) protection strategies, which are standard in modern peptide chemistry. This flexibility allows for seamless integration into multi-step synthetic protocols, reducing purification challenges and improving overall yields. Additionally, the compound’s high purity and low hygroscopicity make it a preferred choice for laboratories focusing on high-throughput screening and automated peptide synthesis.

In the pharmaceutical industry, H-Lys-OMe.2HCl plays a pivotal role in the development of therapeutic peptides targeting metabolic disorders, oncology, and infectious diseases. Recent advancements in peptide-based therapeutics have highlighted the need for reliable and scalable synthetic intermediates, positioning H-Lys-OMe.2HCl as a critical component in the pipeline. Its utility extends to biomaterials engineering, where lysine derivatives are incorporated into hydrogels and drug delivery systems to enhance biocompatibility and controlled release profiles.

The market for H-Lys-OMe.2HCl is expanding in tandem with the broader peptide synthesis market, which is projected to grow significantly due to increasing R&D investments and the rise of personalized medicine. Industry reports indicate a surge in demand for custom amino acid derivatives, driven by innovations in biopharmaceuticals and cosmeceuticals. As a result, manufacturers are focusing on optimizing production processes to meet the stringent quality standards required for GMP-grade peptides and research-grade reagents.

From a regulatory perspective, H-Lys-OMe.2HCl is classified as a non-hazardous chemical under standard laboratory conditions, aligning with global safety guidelines for amino acid derivatives. However, users are advised to follow good laboratory practices (GLP) and employ appropriate personal protective equipment (PPE) when handling the compound. Proper storage in a cool, dry environment ensures long-term stability and prevents degradation, which is essential for maintaining batch-to-batch consistency in research applications.

For researchers seeking alternatives or complementary reagents, H-Lys-OMe.2HCl is often compared to other lysine derivatives such as H-Lys(Boc)-OH and H-Lys(Z)-OH, each offering distinct advantages depending on the synthetic strategy. The choice of derivative typically depends on factors such as protection group compatibility, solubility requirements, and downstream purification needs. Comprehensive analytical techniques, including HPLC, mass spectrometry, and NMR spectroscopy, are employed to verify the purity and identity of H-Lys-OMe.2HCl in commercial and academic settings.

In conclusion, H-Lys-OMe.2HCl (CAS No. 26348-70-9) represents a versatile and indispensable tool in peptide science, bridging the gap between academic research and industrial applications. Its robust chemical properties, coupled with its role in advancing peptide therapeutics and biomaterials, underscore its importance in modern chemistry. As the field continues to evolve, H-Lys-OMe.2HCl is poised to remain a cornerstone reagent for scientists exploring the frontiers of molecular biology and drug development.